Cas no 1904210-73-6 (3,3-Diphenyl-1-(4-(quinolin-8-yloxy)piperidin-1-yl)propan-1-one)

• Product Name: 3,3-Diphenyl-1-(4-(quinolin-8-yloxy)piperidin-1-yl)propan-1-one
• CAS No: 1904210-73-6
• MF: C₂₉H₂₈N₂O₂
• MW: 436.544827461243
• CID: 6286082
• PubChem ID: 92082664
• Update Time: 2025-05-24

3,3-Diphenyl-1-(4-(quinolin-8-yloxy)piperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS025345452
• F6474-3765
• 1904210-73-6
• 3,3-diphenyl-1-(4-(quinolin-8-yloxy)piperidin-1-yl)propan-1-one
• 3,3-diphenyl-1-(4-quinolin-8-yloxypiperidin-1-yl)propan-1-one
• 3,3-diphenyl-1-[4-(quinolin-8-yloxy)piperidin-1-yl]propan-1-one
• 3,3-Diphenyl-1-(4-(quinolin-8-yloxy)piperidin-1-yl)propan-1-one

• Inchi： 1S/C29H28N2O2/c32-28(21-26(22-9-3-1-4-10-22)23-11-5-2-6-12-23)31-19-16-25(17-20-31)33-27-15-7-13-24-14-8-18-30-29(24)27/h1-15,18,25-26H,16-17,19-21H2
• InChI Key： HUBHBPZYLQJIEV-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC2=CC=CN=C12)C1CCN(C(CC(C2C=CC=CC=2)C2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 436.215078140g/mol
• Monoisotopic Mass: 436.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 42.4Ų

Additional information on 3,3-Diphenyl-1-(4-(quinolin-8-yloxy)piperidin-1-yl)propan-1-one

3,3-Diphenyl-1-(4-(quinolin-8-yloxy)piperidin-1-yl)propan-1-one: A Comprehensive Overview

3,3-Diphenyl-1-(4-(quinolin-8-yloxy)piperidin-1-yl)propan-1-one, also known by its CAS number 1904210-73-6, is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its intricate architecture, which includes a diphenyl group, a piperidine ring, and a quinoline moiety. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and advanced material development.

Recent studies have highlighted the potential of this compound as a bioactive agent in the treatment of neurodegenerative diseases. Researchers have demonstrated that the quinoline moiety in the molecule plays a crucial role in modulating its pharmacokinetic properties, enhancing its ability to cross the blood-brain barrier. This characteristic makes it an attractive lead compound for developing therapies targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its biomedical applications, 3,3-Diphenyl-1-(4-(quinolin-8-yloxy)piperidin-1-yl)propan-1-one has shown remarkable potential in the field of optoelectronics. Its electronic properties, particularly its ability to emit light under specific conditions, have been explored for use in organic light-emitting diodes (OLEDs). Recent advancements in synthetic methodologies have enabled the large-scale production of this compound with high purity, further enhancing its viability as a component in next-generation display technologies.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the piperidine ring and the subsequent introduction of the quinoline group via nucleophilic substitution. Researchers have recently developed more efficient routes to synthesize this compound, reducing production costs and improving yield. These innovations have significantly contributed to its accessibility for both academic and industrial applications.

From a structural standpoint, the molecule's diphenyl group contributes to its hydrophobicity, while the piperidine ring provides rigidity and enhances solubility. The quinoline moiety, on the other hand, imparts aromaticity and serves as a site for potential functionalization. This balanced combination of structural features makes it an ideal candidate for further chemical modifications aimed at optimizing its bioavailability and efficacy.

In terms of safety and toxicity profiles, preliminary studies indicate that this compound exhibits low toxicity at therapeutic concentrations. However, further research is required to fully understand its long-term effects and environmental impact. Regulatory agencies are closely monitoring these developments to ensure that any commercial applications adhere to safety standards.

In conclusion, 3,3-Diphenyl-1-(4-(quinolin-8-yloxy)piperidin-1-yl)propan-1-one represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key player in future innovations within medicinal chemistry and materials science. As research continues to unfold, this compound is expected to pave the way for groundbreaking discoveries that could significantly impact human health and technology.